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Compound of Interest

Compound Name: WAY-100635 maleate

Cat. No.: B15614879

Audience: Researchers, scientists, and drug development professionals.

*Introduction

WAY-100635 maleate is a potent and selective antagonist of the serotonin 5-HT1A receptor,
with an IC50 of approximately 0.91 nM to 2.2 nM.[1][2][3] It exhibits over 100-fold selectivity for
the 5-HT1A receptor compared to other serotonin receptor subtypes.[2][3] Additionally, WAY-
100635 maleate has been identified as a potent agonist for the dopamine D4 receptor.[2][3]
Due to its high affinity and selectivity, it is a critical tool in neuroscience research for studying
the physiological and pathological roles of the 5-HT1A receptor. Accurate and consistent
preparation of stock solutions is paramount for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of WAY-100635 maleate stock solutions.

Physicochemical Properties and Solubility

WAY-100635 maleate is a white to off-white powder.[4] It is important to use the batch-specific
molecular weight provided on the product vial or Certificate of Analysis for precise
concentration calculations. For guidance, the typical molecular weight is 538.64 g/mol .

The solubility of WAY-100635 maleate in various solvents is summarized in the table below.
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. Maximum
Maximum ]
Solvent ) Concentration Notes
Concentration (mM)
(mg/mL)
Water 25-50 13.47 - 25 Soluble.[4]

Warming may be
> 18.57 (calculated )
DMSO >10 required for complete
from >10 mg/mL) o
solubilization.[4]

Sonication is
> 146 (calculated from ]
Ethanol 79 recommended to aid
79 mg/mL) ) )
dissolution.[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of WAY-100635 maleate in
DMSO.

Materials:

WAY-100635 maleate powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Microcentrifuge tubes or amber glass vials
o Pipettes and sterile, disposable pipette tips
» Vortex mixer

o (Optional) Sonicator water bath

Procedure:
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e Pre-weighing Preparations: Before opening, bring the vial of WAY-100635 maleate powder
to room temperature to prevent condensation of moisture.

» Weighing the Compound: Tare the analytical balance with a clean microcentrifuge tube or
vial. Carefully weigh the desired amount of WAY-100635 maleate. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 5.39 mg of WAY-100635 maleate (assuming a
molecular weight of 538.64 g/mol ).

e Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial
containing the WAY-100635 maleate powder. For 5.39 mg, this would be 1 mL of DMSO.

» Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely
dissolved. If necessary, gentle warming or sonication can be used to facilitate dissolution.[5]
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL)
in microcentrifuge tubes.[5]

o Storage: Store the aliquots in a light-protected container at -20°C or -80°C.[1][6] Under these
conditions, the stock solution is stable for up to 6 months at -80°C and for up to 1 month at
-20°C.[1][6] For short-term storage (up to one week), aliquots can be kept at 4°C.[5]

Note on Solvent Choice for Biological Experiments: When preparing working solutions for cell-
based assays, the final concentration of DMSO should typically not exceed 0.1% to avoid
solvent-induced cellular toxicity.[5] It is advisable to prepare a vehicle control with the same
final concentration of DMSO to account for any effects of the solvent.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a WAY-100635 maleate
stock solution.
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Caption: Workflow for preparing WAY-100635 maleate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note: Preparation of WAY-100635 Maleate
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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